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Compound of Interest

Compound Name:
5-Amino-2-(2-hydroxy-ethyl)-

isoindole-1,3-dione

CAS No.: 51419-28-4

Cat. No.: B1300842

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling Cellular Landscapes with a
Solvatochromic Scaffold
In the dynamic world of cellular and molecular biology, fluorescent probes are indispensable

tools for visualizing the intricate machinery of life. Among the vast arsenal of available

fluorophores, those exhibiting sensitivity to their local environment offer a unique advantage,

enabling the study of not just localization, but also the biophysical properties of subcellular

compartments. 4-Amino-N-(2-hydroxyethyl)phthalimide is an emerging fluorescent probe built

upon the well-established 4-aminophthalimide (4-AP) scaffold. The inherent photophysical

characteristics of the 4-AP core, particularly its pronounced solvatochromism, make 4-amino-N-

(2-hydroxyethyl)phthalimide a promising candidate for a variety of bioimaging applications.[1][2]

The defining feature of 4-aminophthalimide derivatives is their remarkable sensitivity to solvent

polarity.[2] This arises from a significant increase in the dipole moment upon photoexcitation,

leading to a pronounced bathochromic (red) shift in emission spectra with increasing solvent
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polarity.[3] In nonpolar environments, such as the interior of lipid droplets or cellular

membranes, these probes typically exhibit strong fluorescence with shorter emission

wavelengths. Conversely, in polar, aqueous environments like the cytoplasm, their fluorescence

is often quenched and red-shifted. This "turn-on" characteristic in hydrophobic environments is

a key attribute for high-contrast imaging of specific organelles.

This application note provides a comprehensive guide to the potential uses of 4-amino-N-(2-

hydroxyethyl)phthalimide in bioimaging. We will delve into its photophysical properties, offer

detailed protocols for cellular staining, and discuss the causality behind the experimental

design, empowering researchers to effectively harness the capabilities of this versatile

fluorophore. While specific bioimaging data for 4-amino-N-(2-hydroxyethyl)phthalimide is still

emerging, the principles and protocols outlined herein are based on the well-documented

behavior of the 4-aminophthalimide fluorophore and its derivatives.

Physicochemical and Spectroscopic Properties
The photophysical properties of 4-amino-N-(2-hydroxyethyl)phthalimide are dominated by the

4-aminophthalimide core. The N-(2-hydroxyethyl) substituent enhances aqueous solubility and

provides a potential site for further conjugation. The fluorescence quantum yield of 4-

aminophthalimide is highly dependent on the solvent environment, being significantly higher in

nonpolar solvents and decreasing in protic, polar solvents.[2]
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Property Value Source

Molecular Formula C₁₀H₁₀N₂O₃ N/A

Molecular Weight 206.20 g/mol N/A

Excitation Max (λex) ~370 nm (in nonpolar solvents) [1]

Emission Max (λem)
~410 nm (in cyclohexane) to

~570 nm (in water)
[1]

Stokes Shift
Large and solvent-dependent

(up to 8,000 cm⁻¹)
N/A

Quantum Yield (ΦF)

High in nonpolar solvents (e.g.,

0.63-0.76 in aprotic solvents),

low in polar, protic solvents

(e.g., ~0.1 in methanol)

[2]

Solubility

Moderately soluble in polar

organic solvents (e.g., DMSO,

ethanol), sparingly soluble in

water.

[4]

Note: The spectroscopic data presented are based on the parent compound, 4-

aminophthalimide, and may vary slightly for 4-amino-N-(2-hydroxyethyl)phthalimide.

Mechanism of Solvatochromic Fluorescence
The environment-sensitive fluorescence of 4-aminophthalimide is a result of intramolecular

charge transfer (ICT) upon photoexcitation. The amino group at the 4-position acts as an

electron donor, while the phthalimide moiety serves as an electron acceptor.
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Caption: Mechanism of solvatochromic fluorescence in 4-aminophthalimide.

In nonpolar solvents, the excited ICT state is less stabilized, leading to a higher energy gap for

fluorescence emission (blue-shifted) and a higher quantum yield. In polar solvents, the solvent

molecules reorient around the highly polar excited state, stabilizing it and lowering the energy

of the emitted photon (red-shifted). This solvent relaxation also promotes non-radiative decay

pathways, resulting in a lower fluorescence quantum yield.

Applications in Bioimaging: Probing Cellular
Microenvironments
The solvatochromic properties of 4-amino-N-(2-hydroxyethyl)phthalimide make it a versatile

tool for imaging hydrophobic structures within cells with high contrast.

Lipid Droplet Staining
Causality: Lipid droplets are organelles with a highly nonpolar core of neutral lipids. This

hydrophobic environment is ideal for the accumulation of lipophilic dyes and for maximizing the

fluorescence quantum yield of solvatochromic probes like 4-amino-N-(2-

hydroxyethyl)phthalimide. The probe is expected to be highly fluorescent within lipid droplets

while remaining relatively dim in the surrounding aqueous cytoplasm, providing excellent

signal-to-noise ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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